Cas no 1171233-46-7 (N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylpyrazine-2-carboxamide)

• Product Name: N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylpyrazine-2-carboxamide
• CAS No: 1171233-46-7
• MF: C₁₃H₁₀N₄OS₂
• MW: 302.374699115753
• CID: 5941102
• PubChem ID: 26116835
• Update Time: 2025-06-11

N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylpyrazine-2-carboxamide
• N-(2-(methylthio)benzo[d]thiazol-6-yl)pyrazine-2-carboxamide
• 2-Pyrazinecarboxamide, N-[2-(methylthio)-6-benzothiazolyl]-
• Z28341047
• AKOS024581436
• 1171233-46-7
• N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]pyrazine-2-carboxamide
• N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)pyrazine-2-carboxamide
• F0537-3589

• Inchi： 1S/C13H10N4OS2/c1-19-13-17-9-3-2-8(6-11(9)20-13)16-12(18)10-7-14-4-5-15-10/h2-7H,1H3,(H,16,18)
• InChI Key： YVDOAWXSRLCYBM-UHFFFAOYSA-N
• SMILES： C1(C(NC2C=C3SC(SC)=NC3=CC=2)=O)=NC=CN=C1

Computed Properties

• Exact Mass: 302.02960330g/mol
• Monoisotopic Mass: 302.02960330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 10.95±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylpyrazine-2-carboxamide

N-2-(Methylsulfanyl)-1,3-benzothiazol-6-ylpyrazine-2-carboxamide (CAS No. 1171233-46-7): A Comprehensive Overview

N-2-(Methylsulfanyl)-1,3-benzothiazol-6-ylpyrazine-2-carboxamide (CAS No. 1171233-46-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylpyrazine-2-carboxamide.

Chemical Structure and Properties

N-2-(Methylsulfanyl)-1,3-benzothiazol-6-ylpyrazine-2-carboxamide is a heterocyclic compound that combines a benzothiazole and a pyrazine moiety. The presence of the methylsulfanyl group at the 2-position of the benzothiazole ring imparts unique chemical and biological properties to the molecule. The compound is highly stable under standard laboratory conditions and exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it an attractive candidate for various pharmaceutical applications.

Biological Activities

Recent studies have highlighted the diverse biological activities of N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylpyrazine-2-carboxamide. One of the most notable findings is its potent anti-inflammatory activity. In vitro assays have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to its ability to modulate key signaling pathways involved in inflammation, including nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs).

Additionally, N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylpyrazine-2-carboxamide has demonstrated significant antioxidant properties. It effectively scavenges reactive oxygen species (ROS) and protects cells from oxidative stress-induced damage. This antioxidant activity is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression.

Pharmacological Applications

The multifaceted biological activities of N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylpyrazine-2-carboxamide have led to its exploration in various pharmacological applications. One promising area is its potential use as an anti-inflammatory agent for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have shown that this compound can significantly reduce inflammation and improve disease symptoms in animal models.

In addition to its anti-inflammatory properties, N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylpyrazine-2-carboxamide has shown potential as a neuroprotective agent. Its ability to mitigate oxidative stress and reduce neuroinflammation makes it a candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies have demonstrated its efficacy in protecting neuronal cells from apoptosis and promoting neuronal survival.

Clinical Trials and Future Directions

The promising preclinical results of N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylpyrazine-2-carboxamide have paved the way for further clinical investigation. Several phase I clinical trials are currently underway to evaluate its safety and tolerability in human subjects. These trials are designed to assess pharmacokinetic parameters such as absorption, distribution, metabolism, excretion, and toxicity profiles.

If these initial trials yield positive results, subsequent phase II and III trials will be conducted to evaluate the efficacy of N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylpyrazine-2-carboxamide in specific patient populations. The ultimate goal is to develop this compound into a safe and effective therapeutic agent for various inflammatory and neurodegenerative conditions.

Conclusion

N-2-(Methylsulfanyl)-1,3-benzothiazol-6-ylpyrazine-2-carboxamide (CAS No. 1171233-46-7) is a promising compound with a unique chemical structure that confers multiple biological activities. Its potent anti-inflammatory and antioxidant properties make it a valuable candidate for the development of novel therapeutic agents. Ongoing clinical trials will provide critical insights into its safety and efficacy, paving the way for its potential use in treating various diseases. As research continues to advance, this compound holds great promise for improving patient outcomes and advancing medical care.